Cas no 339010-36-5 (3-(2-Chlorophenyl)-2,3-diphenylacrylonitrile)

• Product Name: 3-(2-Chlorophenyl)-2,3-diphenylacrylonitrile
• CAS No: 339010-36-5
• CID: 4648353
• Update Time: 2025-11-06

3-(2-Chlorophenyl)-2,3-diphenylacrylonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chlorophenyl)-2,3-diphenylacrylonitrile

Additional information on 3-(2-Chlorophenyl)-2,3-diphenylacrylonitrile

Introduction to 3-(2-Chlorophenyl)-2,3-diphenylacrylonitrile (CAS No. 339010-36-5)

3-(2-Chlorophenyl)-2,3-diphenylacrylonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 339010-36-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its aromatic structure and functional groups, has garnered attention due to its potential applications in various chemical synthesis pathways and as a precursor in the development of novel bioactive molecules.

The molecular framework of 3-(2-Chlorophenyl)-2,3-diphenylacrylonitrile consists of a central acrylonitrile group flanked by two phenyl rings, one of which is substituted with a chlorine atom at the 2-position. This unique arrangement imparts distinct electronic and steric properties to the compound, making it a versatile intermediate in synthetic organic chemistry. The presence of the nitrile group (-CN) not only influences the reactivity of the molecule but also opens up possibilities for further functionalization, which is crucial in drug discovery and material science.

In recent years, there has been growing interest in exploring the pharmacological potential of arylacrylonitrile derivatives. The structural motif found in 3-(2-Chlorophenyl)-2,3-diphenylacrylonitrile resembles several known bioactive compounds that exhibit antimicrobial, anti-inflammatory, and even anticancer properties. Researchers have been investigating how modifications to this core structure can enhance or alter its biological activity. For instance, studies have shown that varying the substitution patterns on the phenyl rings can significantly impact the compound's interaction with biological targets.

One of the most compelling aspects of 3-(2-Chlorophenyl)-2,3-diphenylacrylonitrile is its role as a building block in constructing more complex molecules. The acrylonitrile group can undergo various reactions such as addition reactions, cyclizations, and transformations into other functional groups like amides or carboxylic acids. These transformations are pivotal in synthesizing heterocyclic compounds, which are widely prevalent in medicinal chemistry due to their diverse biological activities.

The chloro-substituted phenyl ring in 3-(2-Chlorophenyl)-2,3-diphenylacrylonitrile adds an additional layer of reactivity. Chlorine atoms are known to be good leaving groups in nucleophilic substitution reactions, making this compound a potential precursor for introducing new functional groups at specific positions. This property is particularly useful in multi-step syntheses where precise control over regiochemistry is required.

Recent advancements in computational chemistry have also shed light on the electronic properties of 3-(2-Chlorophenyl)-2,3-diphenylacrylonitrile. Density Functional Theory (DFT) calculations have been employed to predict its absorption spectra, reactivity profiles, and even its interaction with biological targets. These computational studies have helped researchers design experiments more efficiently and have provided insights into how structural modifications can fine-tune its pharmacological properties.

In the context of drug discovery, 3-(2-Chlorophenyl)-2,3-diphenylacrylonitrile has been used as a scaffold for developing novel therapeutic agents. Its ability to undergo diverse chemical transformations makes it an attractive candidate for library synthesis programs aimed at identifying new bioactive molecules. Several research groups have reported synthesizing analogs of this compound and evaluating their biological efficacy against various disease models.

The synthesis of 3-(2-Chlorophenyl)-2,3-diphenylacrylonitrile itself is an intriguing process that highlights the ingenuity of organic chemists. Common synthetic routes involve condensation reactions between appropriately substituted phenols or anilines with cyanide sources followed by elimination steps to form the acrylonitrile double bond. Optimization of these synthetic pathways is crucial for achieving high yields and purity levels required for pharmaceutical applications.

The safety and handling of 3-(2-Chlorophenyl)-2,3-diphenylacrylonitrile are also important considerations in industrial and laboratory settings. While it is not classified as a hazardous material under standard regulations, proper protocols must be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound.

Future research directions for 3-(2-Chlorophenyl)-2,3-diphenylacrylonitrile may focus on exploring its potential in material science applications beyond pharmaceuticals. For example, its aromatic structure could make it suitable for developing organic semiconductors or optoelectronic materials. The ability to tune its electronic properties through structural modifications offers exciting possibilities for creating novel materials with tailored functionalities.

In conclusion,3-(2-Chlorophenyl)-2,3-diphenylacrylonitrile (CAS No. 339010-36-5) is a multifaceted compound with significant implications in both organic synthesis and drug discovery. Its unique structural features make it a valuable intermediate for constructing complex molecules with potential biological activity. As research continues to uncover new applications for this compound,its importance is likely to grow further, driving innovation across multiple scientific disciplines.